BX 513 hydrochloride
BX 513 hydrochloride
Selective CCR1 receptor antagonist (Ki values are 0.04, > 10, > 10 and > 10 nM for CCR1, CCR5, CXCR2 and CXCR4 receptors respectively). Inhibits MIP-1α-induced intracellular calcium mobilization (IC50 = 2.5 μM). Also a full inverse agonist at US28, a� HCMV-encoded chemokine receptor.
Brand Name:
Vulcanchem
CAS No.:
1216540-18-9
VCID:
VC0004570
InChI:
InChI=1S/C28H29ClN2O.ClH/c29-26-14-12-25(13-15-26)28(32)17-20-31(21-18-28)19-7-16-27(22-30,23-8-3-1-4-9-23)24-10-5-2-6-11-24;/h1-6,8-15,32H,7,16-21H2;1H
SMILES:
C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(C#N)(C3=CC=CC=C3)C4=CC=CC=C4.Cl
Molecular Formula:
C28H30Cl2N2O
Molecular Weight:
481.461
BX 513 hydrochloride
CAS No.: 1216540-18-9
Inhibitors
VCID: VC0004570
Molecular Formula: C28H30Cl2N2O
Molecular Weight: 481.461
| CAS No. | 1216540-18-9 |
|---|---|
| Product Name | BX 513 hydrochloride |
| Molecular Formula | C28H30Cl2N2O |
| Molecular Weight | 481.461 |
| IUPAC Name | 5-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-2,2-diphenylpentanenitrile;hydrochloride |
| Standard InChI | InChI=1S/C28H29ClN2O.ClH/c29-26-14-12-25(13-15-26)28(32)17-20-31(21-18-28)19-7-16-27(22-30,23-8-3-1-4-9-23)24-10-5-2-6-11-24;/h1-6,8-15,32H,7,16-21H2;1H |
| Standard InChIKey | SSZWNUGWOGONQJ-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(C#N)(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
| Description | Selective CCR1 receptor antagonist (Ki values are 0.04, > 10, > 10 and > 10 nM for CCR1, CCR5, CXCR2 and CXCR4 receptors respectively). Inhibits MIP-1α-induced intracellular calcium mobilization (IC50 = 2.5 μM). Also a full inverse agonist at US28, a� HCMV-encoded chemokine receptor. |
| Synonyms | Alternative Name: VUF 2274 |
| PubChem Compound | 56972186 |
| Last Modified | Nov 11 2021 |
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